Cas no 7431-46-1 (1,2,4,5-Benzenetetracarbonitrile, compd. with benzene (1:1))

• Product Name: 1,2,4,5-Benzenetetracarbonitrile, compd. with benzene (1:1)
• CAS No: 7431-46-1
• MF: C₁₆H₈N₄
• MW: 256.261522293091
• CID: 541212
• PubChem ID: 71403998
• Update Time: 2025-04-19

1,2,4,5-Benzenetetracarbonitrile, compd. with benzene (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarbonitrile, compd. with benzene (1:1)
• benzene,benzene-1,2,4,5-tetracarbonitrile
• DTXSID00824869
• Benzene-1,2,4,5-tetracarbonitrile--benzene (1/1)
• 7431-46-1

• Inchi： 1S/C10H2N4.C6H6/c11-3-7-1-8(4-12)10(6-14)2-9(7)5-13;1-2-4-6-5-3-1/h1-2H;1-6H
• InChI Key： NJGHPAGFDACFEF-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C#N)C(C#N)=CC=1C#N.C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.07504
• Monoisotopic Mass: 256.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.16